Cas no 1401669-14-4 ((S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one)
(S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-1-{(s)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
- (S)-2-Amino-1-((S)-2-((benzyl(methyl)amino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one
- AM97985
- (S)-2-Amino-1-{(S)-2-[(benzylmethylamino)methyl]pyrrolidin-1-yl}-3-methyl-butan-1-one
- (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
-
- Inchi: 1S/C18H29N3O/c1-14(2)17(19)18(22)21-11-7-10-16(21)13-20(3)12-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,19H2,1-3H3/t16-,17-/m0/s1
- InChI Key: MMWQYVUUWKXYLN-IRXDYDNUSA-N
- SMILES: O=C([C@H](C(C)C)N)N1CCC[C@H]1CN(C)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 352
- Topological Polar Surface Area: 49.6
(S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084367-500mg |
S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one |
1401669-14-4 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM502720-1g |
(S)-2-Amino-1-((S)-2-((benzyl(methyl)amino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one |
1401669-14-4 | 97% | 1g |
$1499 | 2023-01-01 |
(S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
Chemical Profile of (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one (CAS No. 1401669-14-4)
The compound (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one, identified by its CAS number 1401669-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple stereocenters, including the chiral centers in the pyrrolidine ring and the amine substituents, makes this compound a versatile scaffold for designing novel bioactive molecules.
In recent years, the demand for chiral drugs has surged, driven by the realization that enantiomers of a molecule can exhibit vastly different pharmacological properties. The stereochemistry of (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one is particularly intriguing, as it allows for precise control over molecular interactions with biological targets. This has led to extensive research into its potential as a building block for drug discovery.
One of the most compelling aspects of this compound is its structural complexity, which includes a pyrrolidine core substituted with a tertiary amine and a benzyl methyl amine moiety. Such structural motifs are frequently encountered in biologically active compounds, particularly in the realm of central nervous system (CNS) drugs. The pyrrolidine ring, in particular, is known for its ability to mimic the conformational flexibility of natural amino acids, which can enhance binding affinity and selectivity.
Current research indicates that derivatives of this compound have shown promise in preclinical studies as potential therapeutic agents. For instance, modifications to the benzyl methyl amine group have been explored to optimize pharmacokinetic properties, while alterations to the pyrrolidine ring have aimed at enhancing receptor binding. These studies underscore the importance of (S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one as a key intermediate in the synthesis of novel therapeutics.
The synthesis of this compound involves multi-step organic transformations, including asymmetric hydrogenation and nucleophilic substitution reactions. The stereochemical integrity at each step is critical to achieving the desired enantiomeric purity. Advances in catalytic methods have enabled more efficient and scalable production processes, making it feasible to explore its applications in drug development on a larger scale.
In addition to its pharmaceutical applications, this compound has also been investigated for its potential role in materials science. The rigid yet flexible structure of the pyrrolidine ring makes it an attractive candidate for designing polymers and supramolecular assemblies with specific functional properties. These materials could find applications in areas such as drug delivery systems and smart materials.
Recent publications highlight the use of computational modeling techniques to predict the behavior of this compound in various biological systems. Molecular dynamics simulations have been particularly useful in understanding how it interacts with target proteins at an atomic level. This computational approach complements experimental studies and provides valuable insights into optimizing its pharmacological profile.
The development of new synthetic methodologies has also been a focus area for researchers working with this compound. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures efficiently. These methods not only improve yield but also allow for greater functional diversity, enabling the creation of novel derivatives with tailored properties.
Another exciting aspect is the exploration of this compound's role in combinatorial chemistry libraries. By systematically varying substituents on different parts of the molecule, researchers can generate large libraries of analogs for high-throughput screening. This approach has accelerated the discovery process by allowing rapid assessment of thousands of compounds for biological activity.
Environmental considerations have also influenced modern synthetic strategies for this compound. Green chemistry principles emphasize minimizing waste and using sustainable reagents wherever possible. Recent innovations have focused on developing solvent-free reactions and catalytic systems that reduce environmental impact without compromising efficiency.
The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions deepens, new opportunities are likely to emerge for leveraging its unique structural features in innovative ways.
1401669-14-4 ((S)-2-Amino-1-{(S)-2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)